N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C15H12BrN5OS/c16-11-5-4-6-12(9-11)17-14(22)10-23-15-18-19-20-21(15)13-7-2-1-3-8-13/h1-9H,10H2,(H,17,22)
• InChI Key: KMYXDRRMVNSVFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C15H12BrN5OS
• Molecular Weight: 390.3 g/mol

Description

N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thioacetamide derivative and is known for its unique properties, which make it a promising candidate for use in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide is not fully understood. However, studies have suggested that this compound may work by inhibiting certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, anti-tumor, and neuroprotective properties. Additionally, this compound has been shown to have antioxidant and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide in lab experiments is its unique properties, which make it a promising candidate for use in various scientific research studies. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide. One of the main areas of research is the further investigation of its potential as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, the development of new synthesis methods and modifications of this compound may lead to the discovery of new and more effective compounds with potential applications in various scientific research studies.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide involves the reaction of 3-bromoaniline with phenyl isothiocyanate, followed by the reaction of the resulting product with sodium azide and acetic anhydride. This process results in the formation of the final product, this compound.

Scientific Research Applications

N-(3-bromophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been extensively studied for its potential applications in various scientific research studies. One of the main areas of research involves the use of this compound as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.